Cas no 101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester)
101640-74-8 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
CAS No:101640-74-8
MF:C15H11F3O2
MW:280.241854906082
CID:3556264
PubChem ID:13492747
Update Time:2025-04-22
[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
- methyl 3-phenyl-5-(trifluoromethyl)benzoate
- SCHEMBL8506804
- 101640-74-8
- Methyl 5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylate
- VLIDVNRBTMTVGL-UHFFFAOYSA-N
-
- Inchi: 1S/C15H11F3O2/c1-20-14(19)12-7-11(10-5-3-2-4-6-10)8-13(9-12)15(16,17)18/h2-9H,1H3
- InChI Key: VLIDVNRBTMTVGL-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC(C(F)(F)F)=CC(C(OC)=O)=C1
Computed Properties
- Exact Mass: 280.071114g/mol
- Monoisotopic Mass: 280.071114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 280.24g/mol
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester) Related Products
- 87-41-2(Phthalide)
- 87-24-1(Ethyl 2-methylbenzoate)
- 89-71-4(Methyl o-toluate)
- 84-66-2(Diethyl phtalate)
- 92-92-2(4-Biphenylcarboxylic acid)
- 93-58-3(Methyl benzoate)
- 99-75-2(Methyl p-Toluate)
- 93-97-0(Benzoic anhydride)
- 94-08-6(Ethyl p-toluate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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